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Introduction

GNE-1858 is a potent, ATP-competitive inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1),
a serine/threonine kinase that acts as a negative regulator of T-cell receptor (TCR) signaling.[1]
By inhibiting HPK1, GNE-1858 can enhance T-cell-mediated immune responses, making it a
valuable tool for immunology and immuno-oncology research.[1][2][3] This application note
provides a detailed protocol for an in vitro T-cell activation assay to characterize the effects of
GNE-1858 on primary human T-cells.

Upon TCR and CD28 co-stimulation, HPK1 is activated and subsequently phosphorylates the
adapter protein SLP-76 at Serine 376 (Ser376).[4][5][6] This phosphorylation event creates a
binding site for 14-3-3 proteins, which act as a brake on downstream signaling, thereby
dampening T-cell activation.[6] Inhibition of HPK1 with GNE-1858 is expected to reduce the
phosphorylation of SLP-76 at Ser376, leading to augmented T-cell activation, proliferation, and
effector functions such as cytokine production.[7][8]

This protocol details the co-stimulation of human peripheral blood mononuclear cells (PBMCs)
using anti-CD3 and anti-CD28 antibodies in the presence of varying concentrations of GNE-
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1858. The readouts for T-cell activation include the analysis of cell surface activation markers,

quantification of secreted cytokines, and the direct measurement of HPK1 inhibition via
phospho-SLP-76 (Ser376) levels.

Data Presentation

The following table summarizes the expected quantitative data from a typical GNE-1858 in vitro

T-cell activation experiment.

pPSLP-76
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Experimental Protocols

Materials and Reagents

e Human Peripheral Blood Mononuclear Cells (PBMCs)
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RosetteSep™ Human T Cell Enrichment Cocktail (or similar for T-cell isolation)

RPMI 1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

L-Glutamine

Phosphate Buffered Saline (PBS)

Anti-human CD3 Antibody (Clone: OKT3)

Anti-human CD28 Antibody (Clone: CD28.2)

GNE-1858 (dissolved in DMSO)

DMSO (vehicle control)

96-well flat-bottom tissue culture plates

FACS tubes

Flow cytometry antibodies: Anti-CD4, Anti-CD8, Anti-CD69, Anti-CD25

ELISA or Multiplex Immunoassay kits for IFN-y and IL-2

Cell lysis buffer

Protein assay kit (e.g., BCA)

Antibodies for Western Blot: Anti-phospho-SLP-76 (Ser376), Anti-SLP-76, HRP-conjugated

secondary antibody

Protocol 1: T-Cell Activation and GNE-1858 Treatment

o PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.
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e Cell Culture: Resuspend PBMCs in complete RPMI 1640 medium (supplemented with 10%
FBS, 1% Penicillin-Streptomycin, and 2 mM L-Glutamine).

» Plate Coating: Coat a 96-well plate with anti-human CD3 antibody at a concentration of 1-5
pg/mL in sterile PBS. Incubate overnight at 4°C or for 2 hours at 37°C. Before use, wash the
wells twice with sterile PBS.

o Cell Plating: Seed the PBMCs at a density of 2 x 10”5 cells per well in the anti-CD3 coated
plate.

o GNE-1858 Treatment: Prepare serial dilutions of GNE-1858 in complete RPMI medium. A
suggested concentration range is from 0.01 uM to 10 uM. Add the GNE-1858 dilutions to the
respective wells. Include a DMSO vehicle control.

o Co-stimulation: Add soluble anti-human CD28 antibody to all stimulated wells at a final
concentration of 1-2 pg/mL.

 Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24 to 72 hours. The
incubation time will depend on the desired readout (24 hours for early activation markers, 72
hours for cytokine production).[1][9]

Protocol 2: Analysis of T-Cell Activation Markers by Flow
Cytometry

o Cell Harvesting: After 24 hours of incubation, gently resuspend the cells and transfer them to
FACS tubes.

o Staining: Stain the cells with fluorescently conjugated antibodies against CD4, CD8, CD69,
and CD25 for 30 minutes at 4°C in the dark.

e Washing: Wash the cells twice with FACS buffer (PBS with 2% FBS).
» Data Acquisition: Resuspend the cells in FACS buffer and acquire data on a flow cytometer.

e Analysis: Gate on CD4+ and CD8+ T-cell populations and quantify the percentage of cells
expressing the activation markers CD69 and CD25.
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Protocol 3: Measurement of Cytokine Production

o Supernatant Collection: After 72 hours of incubation, centrifuge the 96-well plate and
carefully collect the supernatant from each well.

o Cytokine Quantification: Measure the concentration of IFN-y and IL-2 in the supernatants
using ELISA or a multiplex immunoassay kit according to the manufacturer's instructions.

Protocol 4: Assessment of SLP-76 Phosphorylation

o Cell Lysis: After a short incubation period (e.g., 30 minutes to 2 hours) with GNE-1858 and
stimulants, harvest the cells and lyse them using an appropriate cell lysis buffer containing
phosphatase and protease inhibitors.

¢ Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

¢ Western Blotting:
o Separate equal amounts of protein from each sample by SDS-PAGE.
o Transfer the proteins to a PVDF membrane.
o Block the membrane with 5% non-fat milk or BSAin TBST.

o Incubate the membrane with a primary antibody against phospho-SLP-76 (Ser376)
overnight at 4°C.

o Wash the membrane and incubate with an HRP-conjugated secondary antibody.
o Develop the blot using a chemiluminescent substrate.

o Strip the membrane and re-probe with an antibody against total SLP-76 for loading
control.

» Densitometry Analysis: Quantify the band intensities and calculate the ratio of phospho-SLP-
76 to total SLP-76.
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Caption: Experimental workflow for the in vitro T-cell activation assay with GNE-1858.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8104000/docs?utm_src=pdf-body-img#application-note-gne-1858-for-in-vitro-t-cell-activation
https://www.benchchem.com/product/b8104000/docs?utm_src=pdf-body#application-note-gne-1858-for-in-vitro-t-cell-activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cell Membrane

LAT/SLP-76
Complex

GNE-1858

ctivation
HPK1

Phosphorylation

\4

pSLP-76 (Ser376)

Downstream
Signaling

T-Cell Activation
(Proliferation, Cytokines)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b8104000/docs?utm_src=pdf-body-img#application-note-gne-1858-for-in-vitro-t-cell-activation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Simplified HPK1 signaling pathway in T-cell activation and the inhibitory action of
GNE-1858.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8104000?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

